(R)-tert-Butyl 3-methoxypyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-methoxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H19NO3/c1-10(2,3)14-9(12)11-6-5-8(7-11)13-4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key: NGIGLOKJPWGIJT-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)OC
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• CAS No.: 549532-08-3

Description

(R)-tert-Butyl 3-methoxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.266. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of tert-butyl 3-hydroxypyrrolidine-1-carboxylate (0.5 g, 2.67 mmol) in THF (20 mL) at 0° C. was added NaH (60%, 0.077 g, 3.2 mmol) and the mixture was stirred for 15 min. Methyl iodide (0.2 mL, 3.2 mmol) was slowly added and the reaction was stirred for 18 h at ambient temperature. The reaction was quenched with water (5 mL) and extracted with DCM (3×10 mL). The combined organic extracts were washed with water (6 mL), brine (8 mL), dried over Na2SO4 and concentrated in vacuo. The resulting residue was purified by FCC eluting with DCM to afford the title compound.

Synthesis routes and methods II

Procedure details